Cas no 4005-05-4 (4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)benzoic acid)

• Product name: 4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)benzoic acid
• CAS No: 4005-05-4
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808
• CID: 331683
• PubChem ID: 919994

4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(2-methyl-4-oxo-3(4H)-quinazolinyl)-
• 4-(2-METHYL-4-OXO-4H-QUINAZOLIN-3-YL)-BENZOIC ACID
• 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoic acid
• 3-(4-Carboxyphenyl)-2-methyl-4(3H)-chinazolinon
• 3-(4-carboxyphenyl)-2-methyl-4(3H)-quinazolinone
• 4-(2-Methyl-4-oxo-4H-chinazolin-3-yl)-benzoesaeure
• AC1LJAOV
• AC1Q2P7W
• CHEMBL422692
• CTK4I2334
• Oprea1_248878
• STOCK2S-14378
• 4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)benzoic acid
• 4-(2-methyl-4-oxoquinazolin-3-yl)benzoic acid
• 4-(2-METHYL-4-OXO-4H-QUINAZOLIN-3-YL)-BENZOICACID
• CS-0225987
• HMS2743K03
• MFCD01996102
• 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoicacid
• BDBM50022135
• SY147759
• EN300-12542
• Z85923171
• DTXSID10358862
• WL-137780
• Opera_ID_350
• SMR000413118
• 4005-05-4
• 4-[2-METHYL-4-OXO-3(4H)-QUINAZOLINYL]BENZOIC ACID
• 4-(2-methyl-4-oxo-4h-quinazolin-3-yl)benzoic acid
• 4-(2-Methyl-4-oxoquinazolin-3(4h)-yl)-benzoic acid
• AKOS001075240
• 4-(2-methyl-4-oxo-4 h-quinazolin-3-yl)-benzoic acid
• MLS000776719
• F0911-4749
• J-513326

• MDL： MFCD01996102
• Inchi： InChI=1S/C16H12N2O3/c1-10-17-14-5-3-2-4-13(14)15(19)18(10)12-8-6-11(7-9-12)16(20)21/h2-9H,1H3,(H,20,21)
• InChI Key： KZZXWFMSTZOYOO-UHFFFAOYSA-N
• SMILES： CC1=NC2=CC=CC=C2C(=O)N1C3=CC=C(C=C3)C(=O)O

Computed Properties

• Exact Mass: 280.08500
• Monoisotopic Mass: 280.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70A^2

Experimental Properties

• Density: 1.32
• Boiling Point: 517.7°Cat760mmHg
• Flash Point: 266.9°C
• Refractive Index: 1.66
• PSA: 72.19000
• LogP: 2.39230

4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)benzoic acid Security Information

4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)benzoic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines